Cas no 59587-04-1 (1-[3-chloro-4-(hydroxymethyl)phenyl]urea)

• Product Name: 1-[3-chloro-4-(hydroxymethyl)phenyl]urea
• CAS No: 59587-04-1
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 1615621
• PubChem ID: 185950
• Update Time: 2025-04-21

1-[3-chloro-4-(hydroxymethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[3-chloro-4-(hydroxymethyl)phenyl]urea
• [3-chloro-4-(hydroxymethyl)phenyl]urea
• 59587-04-1
• DTXSID00208246
• (3-Chloro-4-(hydroxymethyl)phenyl)urea

• Inchi： 1S/C8H9ClN2O2/c9-7-3-6(11-8(10)13)2-1-5(7)4-12/h1-3,12H,4H2,(H3,10,11,13)
• InChI Key： KGLAVXQJYYILMT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CO)NC(N)=O

Computed Properties

• Exact Mass: 200.03537
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.35